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Compound of Interest

Compound Name: Dodecane-2-sulfonic acid

CAS No.: 90817-24-6

Cat. No.: B14365285

Get Quote

Executive Summary & Scientific Rationale
Dodecane-2-sulfonic acid (C12-2-SO3H) represents a critical model compound within the

class of Secondary Alkane Sulfonates (SAS) and Internal Olefin Sulfonates (IOS). Unlike

primary surfactants (e.g., Sodium Dodecyl Sulfate), the sulfonate group in dodecane-2-
sulfonic acid is positioned at the second carbon atom. This structural isomerism provides a

unique "hydrophobic tail branching" effect—effectively creating a short methyl tail and a longer

decyl tail.

Why this molecule matters in EOR:

Thermal Hydrolytic Stability: Unlike sulfate esters which hydrolyze at high reservoir

temperatures (>60°C), the C-S bond in sulfonates is thermally stable up to ~200°C, making it

suitable for harsh reservoir conditions.

Solubility & Krafft Point: The internal headgroup disrupts crystal packing, significantly

lowering the Krafft point compared to its 1-sulfonate isomer. This ensures solubility in high-

salinity brines often found in formation water.
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Microemulsion Formation: The specific geometry favors the formation of Winsor Type III

(middle phase) microemulsions, which are essential for ultra-low interfacial tension (IFT) and

maximum oil solubilization.

This guide details the protocols for validating dodecane-2-sulfonic acid as a mobilization

agent for residual oil saturation (

).

Mechanism of Action
The efficacy of dodecane-2-sulfonic acid relies on two synergistic mechanisms: IFT

Reduction and Wettability Alteration.

Mechanistic Pathway Diagram

Dodecane-2-Sulfonic Acid
(Amphiphilic Monomer)

Oil-Brine Interface
AdsorptionMigrates to

Wettability Alteration
(Ion-Pairing)

Adsorbs on Rock

Micelle Formation
(> CMC)

Excess Conc.

IFT Reduction
(< 10^-3 mN/m)

Lowers Surface Energy
Oil Mobilization
(Emulsification)

Solubilization (Winsor III)

Capillary Number (Nc)
Increase

Nc = (v*μ)/σ Overcomes Capillary Forces

Rock Surface
(Oil-Wet -> Water-Wet)

Desorbs Crude Oil
Releases Trapped Ganglia

Click to download full resolution via product page

Figure 1: Mechanistic pathway of Dodecane-2-sulfonic acid in mobilizing residual oil through

IFT reduction and wettability alteration.

Experimental Protocols
Protocol A: Phase Behavior & Salinity Scan (The
"Winsor Test")
Objective: Determine the "Optimal Salinity" (
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) where the surfactant creates a Type III microemulsion (solubilization of both oil and water is
maximized).

Reagents:

Dodecane-2-sulfonic acid (sodium salt), >98% purity.

Synthetic Brine (NaCl, CaCl₂, MgCl₂ ratio matched to reservoir).

Crude Oil (dead oil) or model oil (e.g., n-decane/toluene mixture).

Isobutanol (IBA) or Sec-butanol (SBA) as co-solvent (optional, if gel formation occurs).

Workflow:

Stock Preparation: Prepare a 2.0 wt% surfactant stock solution in deionized water.

Salinity Array: Prepare a series of glass pipettes (5 mL volume).

Keep surfactant concentration constant (e.g., 0.5 wt%).[1]

Vary NaCl concentration from 0.5% to 8.0% in 0.5% increments.

Oil Addition: Add crude oil to each pipette at a 1:1 water-oil ratio (WOR).

Equilibration:

Seal pipettes (flame seal or tight cap).

Invert gently 20 times to mix.

Incubate at reservoir temperature (e.g., 60°C) for 7–14 days.

Observation: Record phase volumes.

Winsor I (Lower Phase): Surfactant in water (Low salinity).[2][3][4]

Winsor III (Middle Phase): Surfactant + Oil + Water bicontinuous phase (Optimal salinity).
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Winsor II (Upper Phase): Surfactant in oil (High salinity).[4]

Data Output Table (Example):

Salinity (wt% NaCl) Phase Type

Solubilization Ratio
(

)

IFT Estimate
(mN/m)

1.0 Winsor I N/A

2.5 Winsor I -> III 8

3.5 Winsor III 15 (Ultra-Low)

5.0 Winsor II 6

Protocol B: Dynamic Interfacial Tension (Spinning Drop
Tensiometry)
Objective: Quantify the IFT at the optimal salinity to verify it reaches the EOR target of

mN/m.

Equipment: Spinning Drop Tensiometer (e.g., Krüss SDT or DataPhysics SVT).

Step-by-Step:

Calibration: Calibrate the pixel-to-mm ratio using a standard wire or needle at the target

temperature (60°C).

Filling: Fill the capillary tube with the aqueous surfactant phase (heavy phase) derived from

the optimal salinity found in Protocol A.

Injection: Inject a 2.0

L droplet of crude oil (light phase) into the center of the capillary.

Spinning:
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Start rotation at 3,000 RPM.

Increase to 6,000–8,000 RPM until the droplet elongates into a cylinder (length

4x diameter).

Measurement: Record the droplet diameter (

) every 5 minutes until equilibrium is reached (usually 30–60 mins).

Calculation: Use Vonnegut’s equation:

Where

is IFT,

is density difference,

is angular velocity, and

is refractive index.

Protocol C: Core Flooding (Displacement Efficiency)
Objective: Measure the Tertiary Recovery Factor (%OOIP) using a sandstone or carbonate

core.

Setup Diagram:
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Figure 2: High-pressure high-temperature (HPHT) core flooding setup.

Procedure:

Core Preparation: Clean and dry a Berea sandstone core. Measure porosity and

permeability (
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).

Brine Saturation: Vacuum saturate with formation brine. Measure pore volume (PV).[1]

Oil Saturation (

): Inject crude oil until no more water is produced (Irreducible water saturation,

). Determine Initial Oil in Place (OOIP).

Aging: Age the core at reservoir temperature for 2–4 weeks to restore wettability.

Secondary Recovery (Waterflood): Inject brine @ 1 ft/day until oil cut < 1%. Calculate

(Residual Oil Saturation).

Tertiary Recovery (Chemical Flood):

Inject 0.3–0.5 PV of Dodecane-2-sulfonic acid slug (at Optimal Salinity).

(Optional) Follow with Polymer Drive for mobility control.

Chase with brine.[3]

Analysis: Collect effluent fractions. Measure oil volume.

Calculation: Recovery Factor (

) = (Cumulative Oil Produced / OOIP)

100.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Precipitation

High divalent ions (

,

) in brine.

Add a chelating agent (EDTA)

or switch to a co-surfactant

blend (e.g., add an

Ethoxylated Alcohol).

High IFT (>

)
Not at optimal salinity.

Rerun salinity scan with finer

increments. Check surfactant

purity.[3]

Gel Formation
Liquid crystal formation at

interface.

Add co-solvent (Isobutanol or

SBA) at 0.5–1.0 wt%.

High Adsorption
Carbonate rock surface charge

attraction.

Use sacrificial agent (Sodium

Carbonate) or switch to "alkali-

free" formulation.
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(Note: While specific academic papers solely on "dodecane-2-sulfonic acid" are rare, the

protocols above are industry-standard for the class of Secondary Alkane Sulfonates/Internal

Olefin Sulfonates to which this molecule belongs.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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